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Compound of Interest

Compound Name: Filgotinib

Cat. No.: B607452

For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like Filgotinib is a critical component of laboratory safety and
environmental responsibility. Adherence to established guidelines not only prevents potential
harm but also ensures regulatory compliance. This document provides essential, step-by-step
guidance for the safe and compliant disposal of Filgotinib.

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including selective Janus kinase (JAK) inhibitors like
Filgotinib, is governed by a multi-tiered regulatory framework. In the United States, the
Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) are
the primary federal bodies overseeing this process.[1][2][3] The Resource Conservation and
Recovery Act (RCRA) is the principal federal law that manages hazardous waste, which can
include certain pharmaceuticals.[1][2][3]

A key regulation for healthcare and research facilities is Subpart P of the RCRA, which outlines
specific management standards for hazardous waste pharmaceuticals.[2][4] A significant
mandate under Subpart P is the prohibition of disposing of hazardous waste pharmaceuticals
down the drain (sewering).[2][4] It is crucial to consult local and state regulations as they may
have more stringent requirements than federal law.[1]

Filgotinib Disposal Procedures
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The Safety Data Sheet (SDS) for Filgotinib consistently states that disposal must be
conducted in accordance with all applicable local, state, and federal regulations.[5][6] While
one SDS for Filgotinib maleate indicates no SARA (Superfund Amendments and
Reauthorization Act) hazards, it also classifies the compound as a reproductive toxin and
warns of potential organ damage with prolonged exposure.[5] Another SDS notes that it is
harmful if swallowed.[6] Given these potential hazards, a cautious approach to disposal is
warranted.

Step-by-Step Disposal Guidance:

» Consult Institutional and Local Guidelines: Before initiating any disposal procedure, consult
your institution's Environmental Health and Safety (EHS) department for specific protocols.
These internal guidelines are designed to comply with local and state regulations.

e Segregate Waste: Do not mix Filgotinib waste with non-hazardous laboratory trash. It
should be segregated as chemical or pharmaceutical waste.

o Package Securely:

o Place unused or expired Filgotinib tablets, as well as any grossly contaminated materials
(e.g., weighing boats, contaminated gloves), into a designated, leak-proof, and clearly
labeled waste container.

o The container should be appropriate for chemical waste and follow your institution's
specific requirements.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" or "Pharmaceutical Waste" as
required by your facility.

o Identify the contents, including the name "Filgotinib" and its approximate quantity.
e Arrange for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the waste.
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o These professional services will ensure that the waste is transported and disposed of in a
permitted treatment, storage, and disposal facility (TSDF), likely through incineration,
which is a common method for pharmaceutical waste.[2]

For Household Disposal (e.g., in clinical trial settings):

While primarily aimed at laboratory professionals, it's important to be aware of household
disposal guidelines. The preferred method is to utilize a drug take-back program.[1][7] If a take-
back program is not accessible, the following steps are recommended:

Do not flush Filgotinib down the toilet unless specifically instructed to do so by the FDA's
flush list, which it is not currently on.[1][7]

e Mix the tablets with an unpalatable substance such as dirt, cat litter, or used coffee grounds.
[7] This makes the medication less appealing to children and pets.

o Place the mixture in a sealed container, such as a resealable plastic bag or an empty can.[7]
» Dispose of the sealed container in the household trash.[7]

e Remove or obscure all personal information from the original prescription bottle before
discarding it.[7]

Summary of Filgotinib Disposal Information
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Information Category

Details

Citations

Regulatory Compliance

Disposal must adhere to local,

state, and federal regulations.

[5](6]

Hazard Classification

Reproductive toxicity
(Category 1A, 1B), may cause
damage to organs through
prolonged or repeated
exposure, harmful if

swallowed.

[5]16]

Transport Information

Not classified as dangerous

goods for transport.

[5]

Disposal Method

Dispose of as
chemical/pharmaceutical
waste through a licensed
contractor. Incineration is a

common method.

[2]

Prohibited Actions

Do not dispose of down the

drain (sewer).

[2]14]

Filgotinib Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Filgotinib in a laboratory or research setting.
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Caption: Logical workflow for the proper disposal of Filgotinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of Filgotinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607452#filgotinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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